Cas no 20914-87-8 (Propanimidic acid, 3-hydroxy-, ethyl ester)

Propanimidic acid, 3-hydroxy-, ethyl ester structure
20914-87-8 structure
Product Name:Propanimidic acid, 3-hydroxy-, ethyl ester
CAS No:20914-87-8
MF:C5H11NO2
MW:117.146341562271
CID:1397177
PubChem ID:12653319
Update Time:2025-04-20

Propanimidic acid, 3-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanimidic acid, 3-hydroxy-, ethyl ester
    • 3-hydroxy-propionimidic acid ethyl ester
    • 3-hydroxypropionimidic acid ethyl ester
    • AKOS006292598
    • SCHEMBL6167077
    • 20914-87-8
    • ETHYL 3-HYDROXYPROPANIMIDATE
    • ethyl 3-hydroxypropanimidoate hydrochloride
    • ALBB-033257
    • DTXSID101309628
    • MDL: MFCD06656678
    • Inchi: 1S/C5H11NO2/c1-2-8-5(6)3-4-7/h6-7H,2-4H2,1H3
    • InChI Key: NDMUXLZJBJGOSS-UHFFFAOYSA-N
    • SMILES: O(CC)C(CCO)=N

Computed Properties

  • Exact Mass: 117.07903
  • Monoisotopic Mass: 117.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 72.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 53.3Ų

Experimental Properties

  • PSA: 53.31

Propanimidic acid, 3-hydroxy-, ethyl ester Related Literature

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